Cas no 2228553-23-7 (5-(2-fluoro-5-nitrophenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(2-fluoro-5-nitrophenyl)-1,3-oxazol-2-amine
• CAS No: 2228553-23-7
• MF: C₉H₆FN₃O₃
• MW: 223.160645008087
• CID: 6027755
• PubChem ID: 165798936
• Update Time: 2025-05-25

5-(2-fluoro-5-nitrophenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-5-nitrophenyl)-1,3-oxazol-2-amine
• 2228553-23-7
• EN300-1798425

• Inchi： 1S/C9H6FN3O3/c10-7-2-1-5(13(14)15)3-6(7)8-4-12-9(11)16-8/h1-4H,(H2,11,12)
• InChI Key： LWIMRDBTKDYCCW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1=CN=C(N)O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.03931922g/mol
• Monoisotopic Mass: 223.03931922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.9Ų

Additional information on 5-(2-fluoro-5-nitrophenyl)-1,3-oxazol-2-amine

5-(2-Fluoro-5-Nitrophenyl)-1,3-Oxazol-2-Amine: A Comprehensive Overview

5-(2-Fluoro-5-Nitrophenyl)-1,3-Oxazol-2-Amine, also known by its CAS number 2228553-23-7, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluoro-substituted nitrobenzene ring with a 1,3-oxazole moiety. The presence of both electron-withdrawing groups (fluorine and nitro) and the heterocyclic oxazole ring contributes to its distinctive chemical properties and potential applications.

The synthesis of 5-(2-Fluoro-5-Nitrophenyl)-1,3-Oxazol-2-Amine typically involves multi-step reactions, often starting with the preparation of the fluoro-nitrobenzene derivative. This is followed by cyclization reactions to form the oxazole ring. Recent advancements in catalytic methods and green chemistry have made the synthesis process more efficient and environmentally friendly. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The oxazole ring is known for its ability to act as a bioisostere of other heterocycles, making it a valuable scaffold in medicinal chemistry. Studies have shown that 5-(2-Fluoro-5-Nitrophenyl)-1,3-Oxazol-2-Amine exhibits moderate to high activity against various enzymes and receptors, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The fluorine substituent enhances lipophilicity, while the nitro group contributes to hydrogen bonding capacity, both of which are crucial for drug-target interactions.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The combination of electron-withdrawing groups and aromaticity makes it a candidate for use in organic electronics. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Its ability to undergo π–π interactions and its stability under thermal conditions make it a viable option for these applications.

The structural versatility of 5-(2-Fluoro-5-Nitrophenyl)-1,3-Oxazol-2-Amine has also led to its use as an intermediate in the synthesis of more complex molecules. For example, it can be further functionalized with additional substituents to enhance specific properties such as solubility or bioavailability. This modular approach has been instrumental in expanding its utility across diverse chemical domains.

From an analytical standpoint, the compound has been thoroughly characterized using modern spectroscopic techniques such as NMR, IR, and MS. These analyses have confirmed its molecular structure and provided insights into its electronic properties. Computational studies using density functional theory (DFT) have further elucidated its reactivity and interaction patterns with biological targets.

In conclusion, 5-(2-Fluoro-5-Nitrophenyl)-1,3-Oxazol-2-Amine stands out as a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new aspects of its properties and utility, this compound is poised to make meaningful contributions to both academic and industrial sectors.